Cas no 1334177-79-5 (Mal-amido-PEG6-acid)

• Product Name: Mal-amido-PEG6-acid
• CAS No: 1334177-79-5
• MF: C₂₂H₃₆N₂O₁₁
• MW: 504.528047561646
• MDL: MFCD21363276
• CID: 2090058
• PubChem ID: 75535070
• Update Time: 2025-09-22

Mal-amido-PEG6-acid Chemical and Physical Properties

Names and Identifiers

• Maleimide-NH-PEG6-CH2CH2COOH
• Maleimide-PEG6-propionic acid
• mal-PEG(6)-COOH
• Mal-amido-PEG6-acid
• Mal-PEG6-COOH
• BIPG1474
• 3-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• 1-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-oxo-7,10,13,16,19,22-hexaoxa-4-azapentacosan-25-oic acid
• SCHEMBL16197376
• DA-75261
• C70053
• DTXSID501116162
• Mal-NH-PEG6-COOH
• MAL PEG(6)-acid
• CS-0107620
• AKOS030213615
• GS-9322
• BP-22213
• HY-130399
• 25-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)-23-oxo-4,7,10,13,16,19-hexaoxa-22-azapentacosanoic acid
• MFCD21363276
• MAL PEG6-acid
• Mal-amido-PEG6-COOH
• 1334177-79-5

• MDL： MFCD21363276
• Inchi： 1S/C22H36N2O11/c25-19(3-6-24-20(26)1-2-21(24)27)23-5-8-31-10-12-33-14-16-35-18-17-34-15-13-32-11-9-30-7-4-22(28)29/h1-2H,3-18H2,(H,23,25)(H,28,29)
• InChI Key： WKTGEZMXNNBFEZ-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCC(=O)O)CCNC(CCN1C(C=CC1=O)=O)=O

Computed Properties

• Exact Mass: 504.23190997g/mol
• Monoisotopic Mass: 504.23190997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 24
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 159

Mal-amido-PEG6-acid Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).